N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-methylbenzamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3-methylbenzamide
• InChI: InChI=1S/C20H17N5O3/c1-12-5-3-6-14(9-12)19(27)22-17-11-15(16-7-4-8-28-16)24-25(17)20-21-13(2)10-18(26)23-20/h3-11H,1-2H3,(H,22,27)(H,21,23,26)
• InChI Key: HCGGHNXNONASAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C)C4=CC=CO4
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3-methylbenzamide is a useful research compound. Its molecular formula is C20H17N5O3 and its molecular weight is 375.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Enaminone Precursors and Novel Azines

A study detailed the synthesis of enaminone incorporating a dibromobenzofuran moiety, which served as a versatile precursor for novel azines and azolotriazines. This process involves reactions with dimethylformamide-dimethylacetal and coupling with aromatic diazonium chloride, leading to the development of novel compounds with potential for further biological evaluation (Sanad & Mekky, 2018).

Biological Activity of Derivatives

Research into new derivatives containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring in addition to the pyrimidine fragment has shown preliminary biological screening revealing a pronounced plant growth stimulating effect. These findings suggest the potential utility of these compounds in agricultural applications (Pivazyan et al., 2019).

Antimicrobial and Antitubercular Activity

Novel tetrahydropyrimidine-isatin hybrids have been synthesized and screened for their antimicrobial activities, including antibacterial, antifungal, and anti-tubercular properties. This research signifies the compound's utility in developing new therapeutic agents against infectious diseases (Akhaja & Raval, 2012).

Anticancer Potential

A series of pyrazolo[3,4-d]pyrimidin-7(6H)-ones, including key intermediates involved in sildenafil synthesis, demonstrates the versatility of these compounds in synthesizing agents with potential anticancer activities. The study highlights the critical role of iodine in oxidative coupling reactions for synthesizing these compounds (Mohammed et al., 2015).